Cas no 171425-52-8 (methyl 2-(4-bromo-3-chlorophenyl)acetate)

• Product Name: methyl 2-(4-bromo-3-chlorophenyl)acetate
• CAS No: 171425-52-8
• MF: C₉H₈BrClO₂
• MW: 263.515621185303
• MDL: MFCD18398726
• CID: 4612437
• PubChem ID: 54502381
• Update Time: 2025-07-21

methyl 2-(4-bromo-3-chlorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• YDILXORBWYRLID-UHFFFAOYSA-N
• Methyl 2-(4-Bromo-3-chlorophenyl)acetate
• methyl 4-bromo-3-chlorophenylacetate
• methyl 2-(4-bromo-3-chlorophenyl)acetate

• MDL： MFCD18398726
• Inchi： 1S/C9H8BrClO2/c1-13-9(12)5-6-2-3-7(10)8(11)4-6/h2-4H,5H2,1H3
• InChI Key： YDILXORBWYRLID-UHFFFAOYSA-N
• SMILES： C1(Br)C(Cl)=CC(CC(OC)=O)=CC=1

Additional information on methyl 2-(4-bromo-3-chlorophenyl)acetate

Methyl 2-(4-bromo-3-chlorophenyl)acetate: Chemical Profile and Recent Applications

Methyl 2-(4-bromo-3-chlorophenyl)acetate (CAS no. 171425-52-8) is a versatile organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its aromatic ring substituted with bromine and chlorine atoms, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural motif of methyl 2-(4-bromo-3-chlorophenyl)acetate consists of a phenyl ring functionalized with two halogen atoms at the 3rd and 4th positions. This specific arrangement enhances its reactivity, making it a preferred building block for the development of novel pharmaceutical agents. The presence of both bromine and chlorine atoms allows for further modifications through nucleophilic aromatic substitution, cross-coupling reactions, and other palladium-catalyzed transformations, which are widely employed in medicinal chemistry.

In recent years, the compound has been extensively studied for its potential applications in drug discovery. One notable area of research involves its use as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By incorporating the 4-bromo-3-chlorophenyl moiety into kinase inhibitors, researchers can fine-tune the binding affinity and selectivity of these compounds towards their target enzymes.

Furthermore, methyl 2-(4-bromo-3-chlorophenyl)acetate has been utilized in the development of antimicrobial agents. The halogenated aromatic ring contributes to the compound's ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways. Several studies have demonstrated its efficacy against multidrug-resistant bacteria, highlighting its promise as a lead compound for novel antibiotics.

The compound's utility extends beyond pharmaceutical applications. In materials science, it serves as a key intermediate in the synthesis of organic semiconductors and liquid crystals. The halogen atoms enhance the thermal stability and electronic properties of these materials, making them suitable for use in optoelectronic devices such as organic light-emitting diodes (OLEDs) and solar cells.

Recent advancements in synthetic methodologies have further expanded the applications of methyl 2-(4-bromo-3-chlorophenyl)acetate. For instance, transition metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex molecular architectures featuring this motif. These techniques have been particularly valuable in the synthesis of heterocyclic compounds, which are known for their diverse biological activities.

The compound's role in drug discovery has also been augmented by its compatibility with fragment-based drug design approaches. By leveraging small molecular fragments like methyl 2-(4-bromo-3-chlorophenyl)acetate, researchers can identify lead compounds through high-throughput screening assays. This approach has accelerated the development of new therapeutic agents by reducing the time and cost associated with traditional hit identification methods.

In conclusion, methyl 2-(4-bromo-3-chlorophenyl)acetate (CAS no. 171425-52-8) is a multifunctional compound with broad applications in pharmaceuticals, materials science, and chemical biology. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and biologists alike. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of scientific innovation.